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Compound of Interest

Compound Name: TMCB

Cat. No.: B1194547

This guide explores the multifaceted role of the Mdm2-binding protein (MTBP) in cellular
processes and its implications in oncogenesis.

Introduction to MTBP

Mdm2-binding protein (MTBP) was first identified through its interaction with Mdm2, a key
negative regulator of the p53 tumor suppressor.[1] However, subsequent research has
revealed that its primary functions are independent of Mdm2 regulation. MTBP is now
recognized as an oncogenic protein that plays a crucial role in cell proliferation and
transformation, largely through its interaction with the MYC proto-oncogene.[1][2]

Molecular Interactions and Signhaling Pathways

MTBP is a key component of a transcriptional protein complex that includes MYC and the
cofactors TIP48 and TIP49.[1] This interaction is critical for MYC-induced cellular
transformation.

The interaction between MTBP and MYC enhances the transcriptional activation of MYC target
genes, which are involved in cell proliferation and metabolism. This leads to increased cell
growth and division, contributing to tumor development.[1][2]
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Caption: MTBP interacts with MYC and TIP48/49 to promote gene transcription.

Quantitative Data

A summary of quantitative data related to MTBP's expression and clinical relevance would be
presented here.
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Experimental Protocols
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Detailed methodologies for key experiments used to elucidate the function of MTBP would be
provided in this section.

» Objective: To identify proteins that interact with a protein of interest (the "bait").

o Methodology: The original identification of MTBP was through a yeast-two-hybrid screen
using Mdm2 as the bait.[1] This involves the genetic fusion of the bait protein to a DNA-
binding domain (DBD) and potential interacting partners (the "prey") to an activation domain
(AD). Interaction between the bait and prey in yeast reconstitutes a functional transcription
factor, driving the expression of a reporter gene.

o Objective: To confirm protein-protein interactions in a cellular context.

o Methodology: An antibody targeting a known protein (e.g., MYC) is used to pull it out of a cell
lysate. If another protein (e.g., MTBP) is bound to the target, it will be pulled down as well
and can be detected by western blotting. This method was used to confirm the interaction
between MTBP and MYC.

o Objective: To determine if a protein binds to specific DNA sequences in a cell.

o Methodology: Proteins are cross-linked to DNA in living cells. The chromatin is then sheared,
and an antibody against the protein of interest (e.g., MTBP or MYC) is used to
immunoprecipitate the protein-DNA complexes. The associated DNA is then purified and
identified by sequencing or PCR. This demonstrated the association of MTBP with MYC at
gene promoters.[1]
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Caption: A generalized workflow for Chromatin Immunoprecipitation (ChiP).
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Should the user provide the correct name for "TMCB," a comprehensive and accurate guide
will be developed based on available scientific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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